Cas no 53317-05-8 (3,4,5-Tribromo-2-thenoic acid)

• Product Name: 3,4,5-Tribromo-2-thenoic acid
• CAS No: 53317-05-8
• MF: C₅HBr₃O₂S
• MW: 364.837238073349
• MDL: MFCD26939893
• CID: 378080
• PubChem ID: 104468
• Update Time: 2025-04-19

3,4,5-Tribromo-2-thenoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3,4,5-tribromo-
• 3,4,5-Tribromo-2-thenoic acid
• 3,4,5-tribromo-2-Thiophenecarboxylic acid
• 3,4,5-tribromothiophene-2-carboxylic acid
• 2-Thiophenecarboxylic acid, 3,4,5-tribromo-
• 3,4,5-Tribromo-2-thiophenecarboxylicacid
• MFCD26939893
• EINECS 258-475-7
• TRIBROMOTHIOPHENE-2-CARBOXYLIC ACID
• FT-0704935
• SCHEMBL4582179
• 53317-05-8
• AS-64840
• NS00059919
• DTXSID20967924
• AKOS028110729
• QEZRPOCNDKTQJO-UHFFFAOYSA-N
• A12609
• DA-24785

• MDL： MFCD26939893
• Inchi： 1S/C5HBr3O2S/c6-1-2(7)4(8)11-3(1)5(9)10/h(H,9,10)
• InChI Key： QEZRPOCNDKTQJO-UHFFFAOYSA-N
• SMILES： BrC1C(=C(SC=1C(=O)O)Br)Br

Computed Properties

• Exact Mass: 361.72500
• Monoisotopic Mass: 361.725
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5
• XLogP3: 3.9

Experimental Properties

• Density: 2.606
• Boiling Point: 396.3°Cat760mmHg
• Flash Point: 193.5°C
• Refractive Index: 1.708
• PSA: 65.54000
• LogP: 3.73380